Glycylalanine

Description

Glycylalanine is a dipeptide composed of the amino acids glycine and alanine, linked by a peptide bond. Its molecular formula is C5H10N2O3, with a molecular weight of 146.14 g/mol. Glycylalanine is crystalline in its chemical properties . It has a melting point of approximately 192°C . It is slightly soluble in water . Glycylalanine can be synthesized through various laboratory methods and is used in scientific research . It is also identified as a metabolite with potential roles in biological processes such as cellular metabolism and protein synthesis.

Glycylalanine serves as a model for studying protein structure and function, offering insights into the interactions governing protein folding and assembly. Its structure allows it to interact with other biomolecules, influencing biochemical pathways. Glycylalanine's involvement in energy production and cellular respiration, through participation in metabolic pathways associated with amino acids, is also being explored. As a dipeptide, glycylalanine contributes to protein formation by serving as a building block, influencing the folding and stability of larger protein structures.

A similar compound is glycylglycine, the simplest peptide, composed of two glycine molecules . It was first synthesized in 1901 by Emil Fischer and Ernest Fourneau . Glycylglycine is useful as a buffer for biological systems within specific pH ranges and is used in the synthesis of more complex peptides . Another related dipeptide is alanylglycine, composed of alanine and glycine, found in human urine as a breakdown product of proteins .

• CAS No.: 926-77-2
• Product Name: Glycylalanine
• Molecular Formula: C5H10N2O3
• Molecular Weight: 146.14 g/mol
• IUPAC Name: 2-[(2-aminoacetyl)amino]propanoic acid
• Standard InChI: InChI=1S/C5H10N2O3/c1-3(5(9)10)7-4(8)2-6/h3H,2,6H2,1H3,(H,7,8)(H,9,10)
• Standard InChIKey: VPZXBVLAVMBEQI-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)NC(=O)CN
• Canonical SMILES: CC(C(=O)[O-])NC(=O)C[NH3+]
• Synonyms: DL-Alanine, N-glycyl-;GLY-DL-ALA;GLYCYL-DL-ALANINE;H-GLY-DL-ALA-OH;2-[(2-AMINOACETYL)AMINO]PROPANOIC ACID;N-glycyl-DL-alanine;Glycyl-Dl-Alanine,>99%;N-Glycyl-DL-ALPHA-alanine
• PubChem Compound: 98153
• Last Modified: Sep 13 2023